Cas no 17354-04-0 (2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile)

• Product Name: 2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile
• CAS No: 17354-04-0
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• MDL: MFCD00033967
• CID: 229800
• PubChem ID: 222992
• Update Time: 2025-07-20

2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile
• 4,5-Dimethoxy-2-nitrophenylacetonitrile
• (4,5-Dimethoxy-2-nitrophenyl)acetonitrile
• Benzeneacetonitrile,4,5-dimethoxy-2-nitro-
• (4,5-Dimethoxy-2-nitro-phenyl)-acetonitril
• (4,5-dimethoxy-2-nitro-phenyl)-acetonitrile
• 2-(2-BROMOPHENOXY)ETHYL]ETHYLAMINE HYDROCHLORIDE
• 4,5-Dimethoxy-2-nitrobenzylcyanid
• 4-nitro-5-cyanomethylveratrole
• AKOS BC-1501
• 4,5-Dimethoxy-2-nitrophenylace
• 2-(4,5-Dimethyoxy-2-nitrophenyl)acetonitrile
• 2-(4,5-dimethoxy-2-nitro-phenyl)ethanenitrile
• CS-0150606
• NSC10126
• AB01549
• MFCD00033967
• PKDJSFDIQCAPSY-UHFFFAOYSA-N
• AM20030153
• 17354-04-0
• NSC-10126
• BENZENEACETONITRILE, 4,5-DIMETHOXY-2-NITRO-
• Oprea1_453273
• FT-0748109
• D83222
• AKOS000265311
• DTXSID30278795
• RS-0246
• SCHEMBL8405748
• ALBB-019966
• BBL036274
• STL558693

• MDL： MFCD00033967
• Inchi： 1S/C10H10N2O4/c1-15-9-5-7(3-4-11)8(12(13)14)6-10(9)16-2/h5-6H,3H2,1-2H3
• InChI Key： PKDJSFDIQCAPSY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=C(CC#N)C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 222.06400
• Monoisotopic Mass: 222.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 88.1A^2

Experimental Properties

• Density: 1.266
• Melting Point: 110-112℃
• Boiling Point: 398.5 °C at 760 mmHg
• Flash Point: 194.8 °C
• Refractive Index: 1.546
• PSA: 88.07000
• LogP: 2.20128

2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile Security Information

• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37
• HazardClass：6.1

Additional information on 2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile

Comprehensive Overview of 2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile (CAS No. 17354-04-0)

2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile, with the CAS number 17354-04-0, is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and advanced material synthesis. This nitrophenyl derivative is characterized by its unique molecular structure, featuring dimethoxy and nitro functional groups, which contribute to its reactivity and versatility in chemical transformations. Researchers and industries value this compound for its role as a key intermediate in the synthesis of complex molecules, particularly in the development of photoactive compounds and fluorescent probes.

In recent years, the demand for 2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile has surged due to its applications in photolabile protecting groups, a topic gaining traction in drug delivery systems and controlled-release technologies. Users frequently search for terms like "nitrophenyl acetonitrile uses" or "dimethoxy nitrophenyl derivatives in pharmaceuticals," reflecting growing interest in its potential. The compound's ability to undergo selective photochemical reactions makes it invaluable for designing light-responsive materials, a hot topic in nanotechnology and biomedical engineering.

The synthesis of CAS 17354-04-0 typically involves multi-step organic reactions, including nitration and etherification, followed by cyanoethylation. Its purity and stability are critical for applications in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analysis. Laboratories often inquire about "storage conditions for nitrophenyl acetonitriles" or "handling precautions for light-sensitive compounds," emphasizing the need for proper handling under inert atmospheres and protection from UV light.

From an industrial perspective, 2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile is pivotal in producing advanced agrochemicals, particularly herbicides and growth regulators. Its structural motif is also explored in organic electronics, where nitroaromatic compounds enhance charge transport properties. Searches like "nitrophenyl derivatives in OLEDs" or "dimethoxy compounds in sustainable chemistry" highlight its relevance in cutting-edge research. Environmental considerations, such as biodegradability and green synthesis methods, further drive innovation around this compound.

In conclusion, 17354-04-0 represents a bridge between traditional organic chemistry and modern applications. Its adaptability to click chemistry and bioorthogonal reactions positions it as a staple in drug discovery pipelines. As interest in smart materials and precision agriculture grows, this compound's role will likely expand, making it a focal point for interdisciplinary research.